Cas no 1795486-97-3 (2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide)

• Product Name: 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide
• CAS No: 1795486-97-3
• MF: C₁₉H₂₁N₃OS
• MW: 339.45454287529
• CID: 5404904
• Update Time: 2025-05-24

2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)-N-[3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl]benzamide
• 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide

• Inchi： 1S/C19H21N3OS/c1-2-24-17-9-4-3-8-16(17)19(23)21-12-6-13-22-14-10-15-7-5-11-20-18(15)22/h3-5,7-11,14H,2,6,12-13H2,1H3,(H,21,23)
• InChI Key： VURNTURQDMMGFR-UHFFFAOYSA-N
• SMILES： C(NCCCN1C2=NC=CC=C2C=C1)(=O)C1=CC=CC=C1SCC

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.4±40.0 °C(Predicted)
• pka: 13.97±0.46(Predicted)

Additional information on 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide

Introduction to 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide (CAS No. 1795486-97-3) and Its Emerging Applications in Chemical Biology

The compound 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide (CAS No. 1795486-97-3) represents a fascinating intersection of medicinal chemistry and chemical biology, showcasing structural complexity and potential therapeutic applications. This benzamide derivative features a unique scaffold comprising an ethylsulfanyl group, a propyl chain linked to a 1H-pyrrolo[2,3-b]pyridine core, and a benzamide moiety. Such a structure has garnered attention due to its potential interactions with biological targets, particularly in the context of drug discovery and development.

Recent advancements in computational chemistry and high-throughput screening have positioned this compound as a promising candidate for further investigation. The presence of the 1H-pyrrolo[2,3-b]pyridine ring system is particularly noteworthy, as it is known for its ability to engage with various biological receptors and enzymes. This heterocyclic component has been extensively studied in the development of kinase inhibitors, antiviral agents, and other therapeutic modalities. The benzamide moiety further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

The ethylsulfanyl substituent at the N-terminal position introduces a polar interaction surface that may facilitate binding to specific protein targets. Sulfur-containing groups are often exploited in drug design due to their ability to form hydrogen bonds and coordinate with metal ions, which can modulate enzyme activity or receptor binding affinity. In the context of 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide, this group may play a critical role in optimizing its interaction with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating pathways relevant to neurological disorders. The 1H-pyrrolo[2,3-b]pyridine scaffold is structurally similar to several known bioactive molecules that interact with neurotransmitter receptors, such as serotonin and dopamine receptors. Preliminary computational studies suggest that this compound may exhibit allosteric modulation effects on these receptors, potentially leading to novel therapeutic strategies for conditions like depression, anxiety, and neurodegenerative diseases.

Additionally, the propyl chain extending from the pyrrolopyridine core provides a flexible linker that can be tailored to optimize pharmacokinetic properties. This feature is particularly important in drug design, as it allows for fine-tuning of solubility, metabolic stability, and target engagement. The benzamide group at the other end of the molecule further contributes to these properties by enhancing hydrophilicity while maintaining overall structural rigidity.

In recent years, there has been growing interest in developing small-molecule probes that can interact with protein-protein interaction (PPI) domains. The unique architecture of 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide makes it an attractive candidate for such applications. Specifically, the combination of the pyrrolopyridine core and the ethylsulfanyl group may enable selective binding to PPI domains involved in cancer progression or inflammatory responses.

Experimental validation of these hypotheses has begun in earnest over the past few years. Initial cell-based assays have demonstrated promising activity against certain cancer cell lines, suggesting potential utility as an anticancer agent. Furthermore, studies using advanced spectroscopic techniques have provided insights into how this compound interacts with target proteins at the molecular level. These findings are crucial for understanding its mechanism of action and for guiding future modifications aimed at improving potency and selectivity.

The development of new synthetic methodologies has also played a significant role in advancing research on this compound. Modern synthetic strategies allow for rapid construction of complex scaffolds while maintaining high purity standards essential for biological testing. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the pyrrolopyridine core efficiently.

Looking ahead, several exciting directions are emerging from ongoing research on 2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide. One key area involves exploring its potential as a tool compound for studying protein function in living cells. By developing fluorescent derivatives or using it as a substrate for enzyme assays researchers can gain deeper insights into how this molecule influences biological pathways.

Another promising avenue is interdisciplinary collaboration between chemists biologists pharmacologists and clinicians working together to translate laboratory findings into clinical applications. This holistic approach ensures that compounds like this one not only demonstrate biological activity but also meet stringent criteria for safety efficacy before being considered for patient use.

In conclusion,2-(ethylsulfanyl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide (CAS No. 1795486-97-3) represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential across multiple disease areas including cancer neurodegenerative disorders inflammation-related diseases among others Its continued investigation through both computational modeling experimental testing collaborative research efforts represents significant progress toward addressing unmet medical needs through innovative chemical biology approaches。